Cas no 1805783-60-1 (AlPhos)

AlPhos structure

Product Name:AlPhos

CAS No:1805783-60-1

MF:C₅₂H₆₇F₄OP

MW:815.055170297623

MDL:MFCD29905023

CID:4668288

PubChem ID:121237782

Update Time:2024-11-01

AlPhos Chemical and Physical Properties

Names and Identifiers

- AlPhos
- J3.623.930A
- 2,4,6-Triisopropyl-3-(2,3,5,6-tetrafluoro-4-butylphenyl)-2'-[bis(1-adamantyl)phosphino]-3'-methoxybiphenyl
- 2-(Diadamantylphosphino)-3-methoxy-2,4,6-tri-i-propyl-3-(2,3,5,6-tetrafluoro-4-butylphenyl)-1,1-biphenyl
- 6-Methoxy-2-{2,4,6-tri-i-propyl-3-[(2,3,5,6-tetrafluoro-4-butyl )phenyl]phenyl}diadamantyl phosphine
- G77178
- MFCD29905023
- 2097600-15-0
- [4''-Butyl-2'',3'',5'',6''-tetrafluoro-3-methoxy-2',4',6'-tris(1-methylethyl)[1,1':3',1''-terphenyl]-2-yl]bis(tricyclo[3.3.1.1(3,7)]dec-1-yl)phosphine
- Bis(1-adamantyl)-[2-[3-(4-butyl-2,3,5,6-tetrafluorophenyl)-2,4,6-tri(propan-2-yl)phenyl]-6-methoxyphenyl]phosphane
- 1805783-60-1
- 6-Methoxy-2-{2,4,6-tri-i-propyl-3-[(2,3,5,6-tetrafluoro-4-butyl)phenyl]phenyl}diadamantylphosphine
- bis(adamantan-1-yl)({2-[4'-butyl-2',3',5',6'-tetrafluoro-2,4,6-tris(propan-2-yl)-[1,1'-biphenyl]-3-yl]-6-methoxyphenyl})phosphane
- AlPhos Pd G6 Br
- MDL： MFCD29905023
- Inchi： 1S/C52H67F4OP/c1-9-10-12-38-46(53)48(55)45(49(56)47(38)54)44-40(29(4)5)21-39(28(2)3)43(42(44)30(6)7)37-13-11-14-41(57-8)50(37)58(51-22-31-15-32(23-51)17-33(16-31)24-51)52-25-34-18-35(26-52)20-36(19-34)27-52/h11,13-14,21,28-36H,9-10,12,15-20,22-27H2,1-8H3
- InChI Key： ALWIRDZSIXWCBO-UHFFFAOYSA-N
- SMILES： P(C1=C(C=CC=C1C1C(=CC(C(C)C)=C(C2C(=C(C(CCCC)=C(C=2F)F)F)F)C=1C(C)C)C(C)C)OC)(C12CC3CC(CC(C3)C1)C2)C12CC3CC(CC(C3)C1)C2

Computed Properties

Exact Mass: 814.48656640 g/mol
Monoisotopic Mass: 814.48656640 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 58
Rotatable Bond Count: 12
Complexity: 1270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 15.7
Topological Polar Surface Area: 9.2
Molecular Weight: 815.1

Experimental Properties

Solubility: Insuluble (4.6E-8 g/L) (25 ºC),
Sensitiveness: air sensitive

AlPhos Pricemore >>

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abcr	AB426028-100 mg	2-(Diadamantylphosphino)-3-methoxy-2,4,6-tri-i-propyl-3-(2,3,5,6-tetrafluoro-4-butylphenyl)-1,1-biphenyl, AlPhos; .	1805783-60-1		100 mg	€135.00	2023-07-18
abcr	AB426028-500 mg	2-(Diadamantylphosphino)-3-methoxy-2,4,6-tri-i-propyl-3-(2,3,5,6-tetrafluoro-4-butylphenyl)-1,1-biphenyl, AlPhos; .	1805783-60-1		500MG	€528.00	2023-07-18
abcr	AB426028-2 g	2-(Diadamantylphosphino)-3-methoxy-2,4,6-tri-i-propyl-3-(2,3,5,6-tetrafluoro-4-butylphenyl)-1,1-biphenyl, AlPhos; .	1805783-60-1		2 g	€1,570.00	2023-07-18
TRC	A223345-10mg	AlPhos	1805783-60-1		10mg	$ 190.00	2023-04-19